(4E)-5-(4-chlorophenyl)penta-1,4-dien-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4E)-5-(4-chlorophenyl)penta-1,4-dien-3-one” is a chemical compound with the CAS number 1613309-12-8 . It has a molecular weight of 192.64 and a molecular formula of C11H9ClO .
Molecular Structure Analysis
The IUPAC name for this compound is (1E)-1-(4-chlorophenyl)-1,4-pentadien-3-one . The InChI code is 1S/C11H9ClO/c1-2-11(13)8-5-9-3-6-10(12)7-4-9/h2-8H,1H2/b8-5+ . This information can be used to derive the molecular structure of the compound.Physical and Chemical Properties Analysis
The compound is a powder . Unfortunately, the boiling point and storage conditions are not specified . More detailed physical and chemical properties might be available in specialized databases or safety data sheets.Scientific Research Applications
Subheading Structural Insights of (4E)-5-(4-chlorophenyl)penta-1,4-dien-3-one
The molecular structure of this compound and its derivatives have been a subject of interest in crystallography. For instance, one study explored the molecular conformation of a related compound, highlighting the twisted nature of the penta-2,4-dien-1-one fragment and its dihedral angles with adjacent groups. This structural insight is crucial for understanding the molecular interactions and properties of these compounds (Vologzhanina et al., 2013).
Optical Properties
Subheading Nonlinear Optical Applications
The nonlinear optical properties of this compound derivatives have been studied extensively. A notable study reported on the synthesis of bis-chalcone derivatives and investigated their second harmonic generation (SHG) conversion efficiencies and other nonlinear optical parameters. The derivatives showed promising results, indicating their potential application in photonics and as optical limiting materials due to their two-photon absorption phenomena (Shettigar et al., 2006).
Quantum Chemical Insights
Subheading Quantum Chemical Analysis and Photophysical Properties
In a comprehensive study, the synthesis, characterization, and quantum chemical properties of unsymmetrical bis-aryl-α, β-unsaturated ketone derivatives were investigated. The study provided valuable insights into their geometric parameters, nonlinear optical (NLO) properties, natural bond orbitals (NBOs), and frontier molecular orbitals (FMOs). Additionally, the photophysical properties were analyzed, highlighting the molecular stability, charge transfer phenomena, and chemical reactivity. These findings offer a deep understanding of the electronic and optical behaviors of these compounds, which are essential for various scientific and industrial applications (Khalid et al., 2020).
Chemosensor Development
Subheading Chalcone Derivatives as Chemosensors
Chalcone derivatives of this compound have shown promising results as chemosensors, particularly for the detection of cyanide ions. The development of these derivatives and their selective detection capabilities in the presence of various interfering ions were explored. The study emphasized the importance of such chemosensors for real-time analysis, simplicity, and cost-effectiveness, suggesting their potential for broader applications in chemical sensing and environmental monitoring (Gupta et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
(1E)-1-(4-chlorophenyl)penta-1,4-dien-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClO/c1-2-11(13)8-5-9-3-6-10(12)7-4-9/h2-8H,1H2/b8-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFOMCUJFCGJLJI-VMPITWQZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)C=CC1=CC=C(C=C1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CC(=O)/C=C/C1=CC=C(C=C1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1613309-12-8 |
Source
|
Record name | (4E)-5-(4-chlorophenyl)penta-1,4-dien-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.